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Compound of Interest

Compound Name: Nannochelin A

Cat. No.: B15591712

A comprehensive comparison between the iron-chelating agents Nannochelin A and
Desferrioxamine B cannot be provided at this time due to a significant lack of publicly available
research and quantitative data on Nannochelin A.

Desferrioxamine B (also known as deferoxamine, DFO) is a well-established and extensively
studied iron chelator used clinically for the treatment of iron overload disorders. In contrast,
Nannochelin A, a siderophore produced by the myxobacterium Nannocystis exedens, remains
largely uncharacterized in terms of its iron chelation efficiency and biological activity since its
initial discovery.

This guide will provide a detailed overview of the available information on Desferrioxamine B,
including its mechanism of action, quantitative data on its iron chelation, and relevant
experimental protocols. The limited information available for Nannochelin A will also be
presented.

Desferrioxamine B: The Gold Standard in Iron
Chelation Therapy

Desferrioxamine B is a hexadentate siderophore, meaning it uses six binding sites to form a
highly stable, 1:1 octahedral complex with ferric iron (Fe3*). This strong and specific binding is
crucial for its therapeutic efficacy in removing excess iron from the body.
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Quantitative Data on Desferrioxamine B

Parameter Value Reference

Iron Binding Stability Constant

~31 1
(log B) =

100 mg of deferoxamine binds
Molar Fe3*+ Binding Capacity approximately 8.5 mg of ferric [2]

iron.

Reduces serum ferritin levels
Clinical Efficacy in patients with transfusional [3][4]

iron overload.

Mechanism of Action of Desferrioxamine B

Desferrioxamine B primarily chelates "free" or "labile” iron within the plasma and tissues. It can
mobilize iron from storage proteins like ferritin and hemosiderin. The resulting ferrioxamine
complex is water-soluble and readily excreted by the kidneys.[5][6] This process reduces the
amount of toxic, non-transferrin-bound iron that can catalyze the formation of harmful reactive
oxygen species.

Excess Iron Chelation

Desferrioxamine B

»
|

--{ Reduced Iron Toxicity j

Ferrioxamine Complex Urine Excretion

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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